3-(4-cyclopropyl-4H-[1,2,4]triazol-3-yl)-phenylamine

• Molecular Formula: C11H12N4
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 3-(4-cyclopropyl-1,2,4-triazol-3-yl)aniline
• InChI: InChI=1S/C11H12N4/c12-9-3-1-2-8(6-9)11-14-13-7-15(11)10-4-5-10/h1-3,6-7,10H,4-5,12H2
• InChI Key: VOTLSCJEAIOEMI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=NN=C2C3=CC(=CC=C3)N

Description

3-(4-cyclopropyl-4H-[1,2,4]triazol-3-yl)-phenylamine is a useful research compound. Its molecular formula is C11H12N4 and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

[3-(4-Cyclopropyl-4H-[1,2,4]triazol-3-yl)-phenyl]-carbamic acid benzyl ester (60 mg, 0.17 mmol) was dissolved in HBr solution (1 mL, 33% in acetic acid) and the reaction mixture was stirred overnight. The solvent was removed and the residue was neutralized with saturated sodium bicarbonate solution before being poured into brine. The aqueous phase was extracted 5 times with ethyl acetate. The organic phase was dried with sodium sulfate and the solvent was removed to obtain 3-(4-cyclopropyl-4H-[1,2,4]triazol-3-yl)-phenylamine as an off-white powder (30 mg, 88%). 201.1 (M+1). 1H NMR of HBr salt (DMSO) d 9.24 (s, 1H), 7.50-7.63 (m, 3H), 6.6-8.0 (br, 4H+H2O), 3.65 ppm (m, 1H), 1.05 (m, 4H).